3,4-Dimethylbenzyl alcohol
Overview
Description
3,4-Dimethylbenzyl alcohol is a chemical compound with the molecular formula C9H12O . It has a molecular weight of 136.19 .
Molecular Structure Analysis
The IUPAC Standard InChI for 3,4-Dimethylbenzyl alcohol is InChI=1S/C9H12O/c1-7-3-4-9(6-10)5-8(7)2/h3-5,10H,6H2,1-2H3 . The structure of this compound can also be represented as a 2D Mol file or a computed 3D SD file .Physical And Chemical Properties Analysis
3,4-Dimethylbenzyl alcohol has a density of 1.0±0.1 g/cm3, a boiling point of 219.5±0.0 °C at 760 mmHg, and a vapor pressure of 0.1±0.4 mmHg at 25°C . It also has an enthalpy of vaporization of 48.2±3.0 kJ/mol, a flash point of 101.7±8.9 °C, and an index of refraction of 1.536 .Scientific Research Applications
Microbial Fuel Cell Energy Generation
3,4-Dimethylbenzyl alcohol has been utilized as a fuel source in microbial fuel cells (MFCs) to generate power. This application explores the potential of bio-electrochemical systems to convert the chemical energy stored in organic compounds directly into electrical energy through the catalytic reactions of microorganisms .
Host-Guest Chemistry
This compound serves as a raw material for the synthesis of cyclotriveratrylene, which is a key component used in host-guest chemistry. This field involves the study of complexes that are formed between two or more molecules or ions where one (the host) includes a cavity into which the other (the guest) can fit .
Toxicity Assessment
In environmental and health sciences, 3,4-Dimethylbenzyl alcohol has been used to determine the toxicities of pseudocumene and its metabolites for E.coli JM101. This application is crucial for understanding the impact of chemical substances on biological systems and for assessing potential risks to human health and the environment .
Mechanism of Action
Target of Action
It has been used in the determination of toxicities of pseudocumene and its metabolites for ecoli JM101
Mode of Action
It’s known that the compound can interact with biological systems, as evidenced by its use in toxicity studies . The exact nature of these interactions and the resulting changes at the molecular or cellular level are yet to be elucidated.
Biochemical Pathways
It’s known that the compound can be involved in the metabolism of pseudocumene in E.coli JM101
Result of Action
It has been used in toxicity studies, suggesting that it can have an impact on cellular functions . .
properties
IUPAC Name |
(3,4-dimethylphenyl)methanol |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H12O/c1-7-3-4-9(6-10)5-8(7)2/h3-5,10H,6H2,1-2H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
OKGZCXPDJKKZAP-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=C(C=C1)CO)C |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H12O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60219954 |
Source
|
| Record name | 3,4-Dimethylbenzyl alcohol | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60219954 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
136.19 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3,4-Dimethylbenzyl alcohol | |
CAS RN |
6966-10-5 |
Source
|
| Record name | 3,4-Dimethylbenzyl alcohol | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=6966-10-5 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 3,4-Dimethylbenzyl alcohol | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0006966105 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | 6966-10-5 | |
| Source | DTP/NCI | |
| URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=18728 | |
| Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
| Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
| Record name | 3,4-Dimethylbenzyl alcohol | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60219954 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 3,4-dimethylbenzyl alcohol | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.027.432 | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
| Record name | 3,4-Dimethylbenzyl alcohol | |
| Source | FDA Global Substance Registration System (GSRS) | |
| URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/W26FBZ2PXH | |
| Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
| Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q & A
Q1: What is the role of 3,4-Dimethylbenzyl alcohol in the bacterial degradation of pseudocumene?
A1: 3,4-Dimethylbenzyl alcohol is an intermediate in the multistep oxidation of pseudocumene (1,2,4-trimethylbenzene) to 3,4-dimethylbenzaldehyde by Pseudomonas putida [, ]. This bacterium utilizes enzymes encoded on the TOL (pWWO) plasmid to catalyze these reactions.
Q2: Can the accumulation of 3,4-Dimethylbenzyl alcohol be manipulated during pseudocumene degradation?
A2: Yes. Research indicates that specific concentrations of pseudocumene or 3,4-dimethylbenzyl alcohol itself can inhibit the further oxidation of 3,4-dimethylbenzaldehyde to 3,4-dimethylbenzoic acid []. This manipulation of substrate and intermediate concentrations allows researchers to favor the production of 3,4-dimethylbenzaldehyde in a two-liquid phase bioconversion system.
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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